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Compound of Interest

Compound Name: 2,4'-Dinitrobiphenyl

Cat. No.: B3371021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,4'-Dinitrobiphenyl. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on delivering precise data and established
experimental protocols.

Core Physical and Chemical Data

Quantitative data for 2,4'-Dinitrobiphenyl (CAS No. 606-81-5) are summarized in the table
below for ease of reference and comparison.
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Property Value Source

Molecular Formula C12HsN204 --INVALID-LINK--
Molecular Weight 244.21 g/mol --INVALID-LINK--
Melting Point 93.5°C --INVALID-LINK--
Boiling Point (estimated) 387.12 °C --INVALID-LINK--
Density (estimated) 1.474 g/cm3 --INVALID-LINK--
Appearance Pale yellow to tan crystalline INVALID-LINK-.

powder

Generally soluble in organic
N solvents such as ethanol,
Solubility --INVALID-LINK--
chloroform, and acetone;

limited solubility in water.

XLogP3 3.5 --INVALID-LINK--

Spectral Data

Spectral analyses are crucial for the identification and characterization of 2,4'-Dinitrobiphenyl.
The following spectral data are available through various databases.

e 13C Nuclear Magnetic Resonance (NMR): Spectral data is available on SpectraBase.
« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available on SpectraBase.

e Mass Spectrometry (MS): Mass spectral data (GC-MS) is available on SpectraBase.

Experimental Protocols
Synthesis via Ullmann Condensation

The synthesis of 2,4'-Dinitrobiphenyl can be achieved via the Ullmann condensation reaction.
While a specific detailed protocol for the 2,4'- isomer is not readily available, a general
procedure can be adapted from the synthesis of related dinitrobiphenyls, such as the reaction
between 1-chloro-2,4-dinitrobenzene and iodobenzene.
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Materials:

1-Chloro-2,4-dinitrobenzene
lodobenzene

Copper bronze

Sand (optional, as a heat moderator)

Anhydrous, high-boiling point solvent (e.g., dimethylformamide, nitrobenzene)

Procedure:

In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine
1-chloro-2,4-dinitrobenzene, iodobenzene, and copper bronze. Sand can be added to
moderate the reaction temperature.

The reaction mixture is heated to a high temperature (typically in the range of 150-250 °C)
with vigorous stirring. The optimal temperature and reaction time will need to be determined
empirically.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Upon completion, the reaction mixture is cooled to room temperature.
The product is extracted from the reaction mixture using a suitable organic solvent.

The crude product is then purified, typically by recrystallization from a solvent such as
ethanol or methanol, to yield 2,4'-Dinitrobiphenyl.

Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds.

Procedure:

e Dissolve the crude 2,4'-Dinitrobiphenyl in a minimum amount of a hot solvent (e.g., ethanol

or methanol).
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« If insoluble impurities are present, the hot solution should be filtered.

¢ Allow the solution to cool slowly and undisturbed to room temperature to promote the
formation of well-defined crystals.

e Further cooling in an ice bath can maximize the yield of the crystals.

o The purified crystals are then collected by suction filtration, washed with a small amount of
the cold solvent, and dried.

Mandatory Visualizations

1-Chloro-2,4-dinitrobenzene
+ lodobenzene + Copper

Spectroscopic Analysis
(NMR, IR, MS)

Ulimann Condensation Crude 2,4"Dinitrobiphenyl Recrystallization Pure 2,4"Dinitrobiphenyl

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of 2,4'-Dinitrobiphenyl.
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2,4'-Dinitrobiphenyl
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Caption: Postulated pathway for the metabolic activation and mutagenicity of 2,4'-
Dinitrobiphenyl.

 To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
2,4'-Dinitrobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3371021#physical-and-chemical-properties-of-2-4-
dinitrobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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